Cas no 1407991-23-4 ([(1S)-3,3-Difluorocyclopentyl]methanol)

• Product Name: [(1S)-3,3-Difluorocyclopentyl]methanol
• CAS No: 1407991-23-4
• MF: C₆H₁₀F₂O
• MW: 136.139809131622
• MDL: MFCD23106021
• CID: 3164888
• PubChem ID: 72207852
• Update Time: 2025-05-20

[(1S)-3,3-Difluorocyclopentyl]methanol Chemical and Physical Properties

Names and Identifiers

• (S)-(3,3-Difluorocyclopentyl)methanol
• (S)-3,3-Difluoro-cyclopentanemethanol
• [(1S)-3,3-difluorocyclopentyl]methanol
• PB36575
• SB20727
• FCH3627495
• AK172535
• (1S)-3,3-Difluorocyclopentane-1-methanol
• Cyclopentanemethanol, 3,3-difluoro-, (1S)-
• CS-0053078
• DTXSID001266980
• AS-51799
• MFCD23106021
• AKOS025290322
• 1407991-23-4
• QLMRIAAVEVHRJH-YFKPBYRVSA-N
• P13561
• [(1S)-3,3-Difluorocyclopentyl]methanol

• MDL： MFCD23106021
• Inchi： 1S/C6H10F2O/c7-6(8)2-1-5(3-6)4-9/h5,9H,1-4H2/t5-/m0/s1
• InChI Key： QLMRIAAVEVHRJH-YFKPBYRVSA-N
• SMILES： FC1(CC[C@H](CO)C1)F

Computed Properties

• Exact Mass: 136.06997126g/mol
• Monoisotopic Mass: 136.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 1.3

Additional information on [(1S)-3,3-Difluorocyclopentyl]methanol

Comprehensive Overview of [(1S)-3,3-Difluorocyclopentyl]methanol (CAS No. 1407991-23-4)

[(1S)-3,3-Difluorocyclopentyl]methanol (CAS No. 1407991-23-4) is a fluorinated cyclopentane derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This chiral compound, characterized by its difluorocyclopentyl backbone and hydroxymethyl functional group, serves as a versatile building block in drug discovery. Its unique stereochemistry and fluorine substitution pattern make it particularly valuable for modulating the physicochemical properties of bioactive molecules, including lipophilicity and metabolic stability.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in [(1S)-3,3-Difluorocyclopentyl]methanol. Researchers frequently search for "fluorine in drug design" and "chiral building blocks for pharmaceuticals," reflecting the compound's relevance in addressing modern drug development challenges. The strategic incorporation of fluorine atoms, as seen in this molecule, can significantly enhance a compound's binding affinity and pharmacokinetic profile, making it a hot topic in small molecule therapeutics.

From a synthetic chemistry perspective, CAS 1407991-23-4 represents an interesting case study in asymmetric synthesis and stereoselective fluorination. The (1S) configuration of the cyclopentyl ring introduces important considerations for enantioselective catalysis, a subject frequently queried in academic and industrial research circles. The compound's synthetic utility is further highlighted by its potential applications in creating protease inhibitors and GPCR-targeted drugs, two areas of intense pharmaceutical investigation.

The physicochemical properties of [(1S)-3,3-Difluorocyclopentyl]methanol make it particularly valuable for structure-activity relationship (SAR) studies. Its balanced lipophilicity (introduced by the difluoromethylene groups) and polarity (from the hydroxymethyl group) address common search queries about "improving drug-like properties" and "optimizing molecular scaffolds." These characteristics have led to its exploration in various therapeutic areas, including central nervous system disorders and metabolic diseases.

Recent advancements in fluorine chemistry have further amplified the importance of compounds like 1407991-23-4. With increasing searches for "next-generation fluorinated pharmaceuticals" and "sustainable fluorination methods," this molecule exemplifies the intersection of synthetic innovation and medicinal application. Its stability under physiological conditions and potential for further derivatization make it a valuable asset in fragment-based drug discovery approaches.

Quality control and characterization of [(1S)-3,3-Difluorocyclopentyl]methanol involve sophisticated analytical techniques, responding to common queries about "chiral purity determination" and "fluorine NMR analysis." The compound typically requires characterization by chiral HPLC, ¹⁹F NMR, and mass spectrometry to ensure its suitability for pharmaceutical applications. These analytical considerations are crucial for researchers investigating "high-purity chiral intermediates" in drug development pipelines.

The commercial availability of CAS 1407991-23-4 through specialty chemical suppliers has facilitated its adoption in various research programs. Current market trends show growing interest in "custom fluorinated building blocks" and "tailored chiral compounds," positioning this molecule as a valuable offering for medicinal chemistry teams. Its storage and handling typically follow standard protocols for oxygen-sensitive compounds, another frequently searched topic in laboratory practice.

Looking forward, [(1S)-3,3-Difluorocyclopentyl]methanol continues to attract research attention as the pharmaceutical industry seeks to address challenges in drug bioavailability and target selectivity. Its structural features align well with current investigations into "three-dimensional drug scaffolds" and "sp³-rich molecules," making it a compound of enduring relevance in modern drug discovery efforts.